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Compound of Interest

5-Bromo-2-chloro-3-
Compound Name:
methylpyridine

Cat. No.: B1331477

An In-depth Technical Guide to the Material Safety Data Sheet for 5-Bromo-2-chloro-3-
methylpyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and hazardous
properties of 5-Bromo-2-chloro-3-methylpyridine (CAS No: 29241-60-9), compiled from
available Material Safety Data Sheets (MSDS) and Safety Data Sheets (SDS). The information

Is intended to equip laboratory and research professionals with the critical knowledge required
for its safe use.

Chemical Identification and Physical Properties

5-Bromo-2-chloro-3-methylpyridine is a halogenated pyridine derivative. Its chemical
structure and properties are summarized below.
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Identifier Value Source

5-bromo-2-chloro-3-

IUPAC Name o [1]
methylpyridine
CAS Number 29241-60-9 [1]
Molecular Formula CeHsBrCIN [1]
Molecular Weight 206.47 g/mol [1]
White to Almost white powder
Appearance
to crystal
Melting Point 42.0t0 46.0 °C
Purity >98.0% (GC)

Hazard Identification and GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 5-Bromo-2-chloro-3-methylpyridine is classified as a hazardous substance.[1]

Hazard Class Category GHS Code Hazard Statement

Skin

Corrosion/Irritation

2 H315 Causes skin irritation

Serious Eye Causes serious eye
o 2A H319 o
Damage/Eye Irritation irritation
Specific Target Organ )
L ) May cause respiratory
Toxicity (Single 3 H335 T
irritation
Exposure)

GHS Pictogram:
e ralt text

Signal Word:Warning[1]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-chloro-3-methylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-chloro-3-methylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-chloro-3-methylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-chloro-3-methylpyridine
https://www.benchchem.com/product/b1331477?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-chloro-3-methylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-chloro-3-methylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This classification indicates that the substance poses a significant risk of irritation to the skin,
eyes, and respiratory system upon exposure.[1]

Experimental Protocols and Methodologies

While specific, detailed experimental protocols for the toxicological and physical property
testing of 5-Bromo-2-chloro-3-methylpyridine are not provided in standard safety data
sheets, the hazard classifications are typically determined using standardized methodologies,
such as those outlined by the OECD (Organisation for Economic Co-operation and
Development) Guidelines for the Testing of Chemicals.

o Skin Irritation/Corrosion (OECD 439, 431, 430): In vitro methods using reconstructed human
epidermis models are common to assess skin irritation potential.

o Serious Eye Damage/Irritation (OECD 437, 438, 492): Tests like the Bovine Corneal Opacity
and Permeability (BCOP) test or using reconstructed human cornea-like epithelium models
are employed to evaluate eye irritation.

o Specific Target Organ Toxicity (OECD 407, 408): These assessments often involve in vivo
studies with rodents to observe effects on respiratory function and other target organs
following exposure.

The following diagram illustrates a generalized workflow for hazard identification and
classification based on these principles.

In Vivo > Evaluate Respiratory
Toxicology Data Irritation Potential m
Physicochemical ———® Evaluate Skin
Data Irritation Potential
In Vitro Evaluate Eye Eye Irrit. 2A
Toxicology Data [———»{ lIrritation Potential (H319)
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Caption: Generalized workflow for chemical hazard identification and GHS classification.

Safe Handling and Emergency Procedures

Strict adherence to safety protocols is mandatory when handling 5-Bromo-2-chloro-3-

methylpyridine.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure.

Control Type

Recommendation

Source

Engineering Controls

Use only outdoors or in a well-
ventilated area. A local exhaust
system is recommended.
Safety shower and eye bath

should be installed nearby.

[2](3]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved dust respirator if
exposure limits are exceeded

or if irritation is experienced.

[2]14]

Hand Protection

Wear appropriate protective

gloves.

[2](3]

Eye/Face Protection

Wear chemical safety goggles
or glasses. A face shield may
be required in certain

situations.

[2]4]

Skin and Body Protection

Wear protective clothing and

boots as the situation requires.

[2]
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First-Aid Measures

The following diagram outlines the immediate first-aid response protocol for various exposure
routes.

Exposure to

5-Bromo-2-chloro-3-methylpyridine

/ Expos$re Route\‘

Inhalation Skin Contact Eye Contact
/ AN
/ AN
/ Immeiate Action \
Remove victim to fresh air. Remove contaminated clothing. Rinse cautiously .W'th water
) P for several minutes.
Keep at rest in a comfortable Wash skin with plenty of :
. " Remove contact lenses if present
breathing position. soap and water.

and easy to do. Continue rinsing.

Medical Attention

Get medical advice/attention

if you feel unwell or if
irritation persists.

Click to download full resolution via product page
Caption: First-aid emergency response workflow for exposure to the chemical.
Specific First-Aid Instructions:

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing. If the person feels unwell, seek medical advice.[3]

o Skin Contact: Immediately take off all contaminated clothing. Wash the affected area gently
with plenty of soap and water. If skin irritation occurs, get medical advice or attention.[2]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do, and continue rinsing. If eye irritation persists, seek medical attention.

[2]

Ingestion: If swallowed, rinse the mouth. Seek medical attention if you feel unwell.[2]

Fire-Fighting and Accidental Release

Suitable Extinguishing Media: Use dry chemical, foam, water spray, or carbon dioxide.[2]

Specific Hazards: The compound may decompose upon combustion or at high temperatures
to generate poisonous fumes, including carbon oxides, nitrogen oxides, and halogenated
compounds.[2] Closed containers may explode when heated.[2]

Accidental Release: For spills, use personal protective equipment and keep non-essential
personnel away.[2] Sweep the material into an airtight container, avoiding dust dispersion.
Dispose of the collected material in accordance with local, state, and federal regulations.[2]
Prevent the product from entering drains or waterways.[2]

Storage and Disposal

Proper storage and disposal are crucial to maintain chemical integrity and prevent

environmental contamination.
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Procedure Recommendation Source

Keep container tightly closed.
Store in a cool, dark, and well-

Storage ] [2][3]
ventilated place. Store locked

up.

The material may be dissolved
in a combustible solvent and
burned in a chemical
incinerator with an afterburner
and scrubber. Disposal must
Disposal be in accordance with all 2]
applicable federal, state, and
local environmental
regulations. The product
should not be allowed to enter
the environment, drains, or

soil.

This guide is intended for informational purposes and should not replace a thorough review of
the official Safety Data Sheet provided by the manufacturer. Always consult the primary SDS
document before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Bromo-2-chloro-3-methylpyridine material safety data
sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1331477#5-bromo-2-chloro-3-methylpyridine-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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